Cas no 1788904-18-6 (1,3-difluoro-5-(isocyanatomethyl)benzene)

• Product Name: 1,3-difluoro-5-(isocyanatomethyl)benzene
• CAS No: 1788904-18-6
• MF: C₈H₅F₂NO
• MW: 169.128208875656
• CID: 5103201
• PubChem ID: 117276660
• Update Time: 2024-03-01

1,3-difluoro-5-(isocyanatomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-difluoro-5-(isocyanatomethyl)-
• 1,3-Difluoro-5-(isocyanatomethyl)-Benzene
• 1,3-difluoro-5-(isocyanatomethyl)benzene

• Inchi： 1S/C8H5F2NO/c9-7-1-6(4-11-5-12)2-8(10)3-7/h1-3H,4H2
• InChI Key： DFMQJTXLALTNPO-UHFFFAOYSA-N
• SMILES： C1(F)=CC(CN=C=O)=CC(F)=C1

Computed Properties

• Exact Mass: 169.03392011g/mol
• Monoisotopic Mass: 169.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.4Ų